Cas no 699-22-9 (1H-Pyrrole, 1-pentyl-)

• Product Name: 1H-Pyrrole, 1-pentyl-
• CAS No: 699-22-9
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 391135
• PubChem ID: 557117
• Update Time: 2025-04-19

1H-Pyrrole, 1-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-pentyl-
• 1-Pentyl-1H-pyrrole
• 1-pentylpyrrole
• 1-Amylpyrrole
• N-Amylpyrrole
• Pyrrole, 1-pentyl-
• N-n-pentylpyrrole
• AKOS008965045
• N-pentylpyrrole
• 1-Pentyl-1H-pyrrole #
• DTXSID40339588
• 699-22-9
• UNII-I34JNN5ICH
• I34JNN5ICH
• SCHEMBL250676

• Inchi： 1S/C9H15N/c1-2-3-4-7-10-8-5-6-9-10/h5-6,8-9H,2-4,7H2,1H3
• InChI Key： VODBTJROPIJKCF-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)CCCCC

Computed Properties

• Exact Mass: 137.12055
• Monoisotopic Mass: 137.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93